molecular formula C11H14Cl3N B8439497 3-(3,5-Dichlorophenyl)piperidine hydrochloride

3-(3,5-Dichlorophenyl)piperidine hydrochloride

Cat. No. B8439497
M. Wt: 266.6 g/mol
InChI Key: QDNMDMIXBZWECO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,5-Dichlorophenyl)piperidine hydrochloride is a useful research compound. Its molecular formula is C11H14Cl3N and its molecular weight is 266.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-Dichlorophenyl)piperidine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-Dichlorophenyl)piperidine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3,5-Dichlorophenyl)piperidine hydrochloride

Molecular Formula

C11H14Cl3N

Molecular Weight

266.6 g/mol

IUPAC Name

3-(3,5-dichlorophenyl)piperidine;hydrochloride

InChI

InChI=1S/C11H13Cl2N.ClH/c12-10-4-9(5-11(13)6-10)8-2-1-3-14-7-8;/h4-6,8,14H,1-3,7H2;1H

InChI Key

QDNMDMIXBZWECO-UHFFFAOYSA-N

Canonical SMILES

C1CC(CNC1)C2=CC(=CC(=C2)Cl)Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Synthesized according to General Procedure 37. A solution of 3-(3,5-dichlorophenyl)-pyridine (481 mg, 2.15 mmol) in MeOH (4.6 mL) and 2 M HCl (0.6 mL) was stirred under 60 psi of H2 in the presence of PtO2 (283 mg, 1.246 mmol) for 3 h using a Parr shaker. The reaction mixture was filtrated through Celite, and the filter cake was washed thoroughly with MeOH. The filtrate was concentrated under reduced pressure to afford 3-(3,5-dichlorophenyl)piperidine hydrochloride (564 mg, 92%). LC/MS (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)), m/z: M+1 obs=230.3; tR=1.14 min.
Quantity
481 mg
Type
reactant
Reaction Step One
Name
Quantity
4.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0.6 mL
Type
solvent
Reaction Step One
Name
Quantity
283 mg
Type
catalyst
Reaction Step One

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